(RS)-N-benzyl-N-methyl-2-phenylglycinamide
Cat. No. B8394116
M. Wt: 254.33 g/mol
InChI Key: OJPPLAWORTYMLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Cn1c(C(=O)O)cc2cc(NC(=O)c3ccccc3-c3ccc(C(F)(F)F)cc3)ccc21
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CN(Cc1ccccc1)C(=O)C(NC(=O)c1cc2cc(NC(=O)c3ccccc3-c3ccc(C(F)(F)F)cc3)ccc2n1C)c1ccccc1
Identifiers
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REACTION_SMILES
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[CH2:52]([c:53]1[cH:54][cH:55][cH:56][cH:57][cH:58]1)[N:59]([C:60]([CH:61]([NH2:62])[c:63]1[cH:64][cH:65][cH:66][cH:67][cH:68]1)=[O:69])[CH3:70].[CH3:2][n:3]1[c:4]([C:31](=[O:32])[OH:33])[cH:5][c:6]2[cH:7][c:8]([NH:12][C:13](=[O:14])[c:15]3[c:16](-[c:21]4[cH:22][cH:23][c:24]([C:27]([F:28])([F:29])[F:30])[cH:25][cH:26]4)[cH:17][cH:18][cH:19][cH:20]3)[cH:9][cH:10][c:11]12.[CH3:34][S:35](=[O:36])(=[O:37])[OH:38].[CH3:74][CH2:75][N:76]([CH2:77][CH3:78])[CH2:79][CH3:80].[Cl:71][CH2:72][Cl:73].[ClH:50].[ClH:51].[Na:1].[OH2:39].[OH:40][n:41]1[c:42]2[cH:43][cH:44][cH:45][cH:46][c:47]2[n:48][n:49]1>>[CH3:2][n:3]1[c:4]([C:31](=[O:33])[NH:62][CH:61]([C:60]([N:59]([CH2:52][c:53]2[cH:54][cH:55][cH:56][cH:57][cH:58]2)[CH3:70])=[O:69])[c:63]2[cH:64][cH:65][cH:66][cH:67][cH:68]2)[cH:5][c:6]2[cH:7][c:8]([NH:12][C:13](=[O:14])[c:15]3[c:16](-[c:21]4[cH:22][cH:23][c:24]([C:27]([F:28])([F:29])[F:30])[cH:25][cH:26]4)[cH:17][cH:18][cH:19][cH:20]3)[cH:9][cH:10][c:11]12
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Inputs
Step One
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CN(Cc1ccccc1)C(=O)C(N)c1ccccc1
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Name
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Cn1c(C(=O)O)cc2cc(NC(=O)c3ccccc3-c3ccc(C(F)(F)F)cc3)ccc21
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cn1c(C(=O)O)cc2cc(NC(=O)c3ccccc3-c3ccc(C(F)(F)F)cc3)ccc21
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Name
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
CS(=O)(=O)O
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
|
Smiles
|
CCN(CC)CC
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
ClCCl
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Name
|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
[Na]
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Name
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
On1nnc2ccccc21
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Outcomes
Product
|
Name
|
CN(Cc1ccccc1)C(=O)C(NC(=O)c1cc2cc(NC(=O)c3ccccc3-c3ccc(C(F)(F)F)cc3)ccc2n1C)c1ccccc1
|
|
Type
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product
|
|
Smiles
|
CN(Cc1ccccc1)C(=O)C(NC(=O)c1cc2cc(NC(=O)c3ccccc3-c3ccc(C(F)(F)F)cc3)ccc2n1C)c1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
